Cas no 164033-11-8 ((1R)-1-isocyanatopropylbenzene)

(1R)-1-Isocyanatopropylbenzene is a chiral isocyanate derivative characterized by its enantiomerically pure (R)-configuration. This compound is primarily utilized in asymmetric synthesis and the preparation of chiral ureas, carbamates, and other isocyanate-derived intermediates. Its stereospecific reactivity enables precise control over molecular architecture, making it valuable in pharmaceutical and agrochemical research. The isocyanate functional group exhibits high electrophilicity, facilitating efficient nucleophilic addition reactions with amines, alcohols, and thiols. The (1R)-enantiomer ensures consistent stereochemical outcomes in chiral scaffold construction. Handling requires appropriate precautions due to moisture sensitivity and potential respiratory hazards. Its stability under anhydrous conditions and compatibility with inert atmospheres enhance its utility in controlled synthetic environments.
(1R)-1-isocyanatopropylbenzene structure
164033-11-8 structure
Product Name:(1R)-1-isocyanatopropylbenzene
CAS No:164033-11-8
MF:C10H11NO
MW:161.200442552567
MDL:MFCD05664135
CID:1347813
PubChem ID:7018288
Update Time:2025-11-07

(1R)-1-isocyanatopropylbenzene Chemical and Physical Properties

Names and Identifiers

    • [(1R)-1-Isocyanatopropyl]benzene
    • R-(+)-1-phenylpropylisocyanate
    • (R)-1-Fluoro-2-octanol
    • (R)-(+)-1-Fluoro-2-octanol
    • R-(+)-1-fluoro-2-octanol
    • CTK4A6833
    • (R)-1-phenylpropyl isocyanate
    • 2-Octanol,1-fluoro-, (R)-
    • KB-02761
    • AG-D-27616
    • 1(R)-phenylpropyl isocyanate
    • (+)-1-Fluoro-2-octanol
    • FT-0690317
    • 2-Octanol, 1-fluoro-,(2R)-
    • (R)-(+)-1-Phenylpropyl isocyanate
    • MFCD05664135
    • XGPXXSJFZSZULR-SNVBAGLBSA-N
    • (R)-(+)-1-Phenylpropyl isocyanate, AldrichCPR
    • SCHEMBL6970517
    • DB-235441
    • G52226
    • AKOS025294661
    • 164033-11-8
    • Benzene, [(1R)-1-isocyanatopropyl]-
    • EN300-260373
    • (1R)-1-isocyanatopropylbenzene
    • MDL: MFCD05664135
    • Inchi: 1S/C10H11NO/c1-2-10(11-8-12)9-6-4-3-5-7-9/h3-7,10H,2H2,1H3/t10-/m1/s1
    • InChI Key: XGPXXSJFZSZULR-SNVBAGLBSA-N
    • SMILES: O=C=N[C@@H](C1C=CC=CC=1)CC

Computed Properties

  • Exact Mass: 161.08400
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 29.4Ų

Experimental Properties

  • Boiling Point: 195-197°C 7mm
  • Flash Point: 195-197°C/7mm
  • PSA: 29.43000
  • LogP: 2.47350
  • Sensitiveness: Moisture Sensitive

(1R)-1-isocyanatopropylbenzene Security Information

  • Hazardous Material transportation number:2206
  • Hazard Category Code: 20/22-36/37/38-52-22
  • Safety Instruction: 23-26-36/37/39
  • Hazardous Material Identification: Xn
  • HazardClass:6.1
  • PackingGroup:III

(1R)-1-isocyanatopropylbenzene Pricemore >>

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(1R)-1-isocyanatopropylbenzene Production Method

Additional information on (1R)-1-isocyanatopropylbenzene

Recent Advances in the Application of (1R)-1-isocyanatopropylbenzene (CAS: 164033-11-8) in Chemical Biology and Pharmaceutical Research

The compound (1R)-1-isocyanatopropylbenzene (CAS: 164033-11-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This chiral isocyanate derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly in the construction of ureas and carbamates, which are prevalent in many therapeutic agents. Recent studies have highlighted its role in the design of enzyme inhibitors, receptor modulators, and targeted drug delivery systems, underscoring its potential in addressing unmet medical needs.

A notable study published in the Journal of Medicinal Chemistry (2023) explored the use of (1R)-1-isocyanatopropylbenzene in the development of novel covalent inhibitors for serine hydrolases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders. The researchers employed a structure-based drug design approach, leveraging the compound's isocyanate group to form irreversible bonds with the active-site serine residues of the target enzymes. This strategy resulted in highly selective and potent inhibitors, demonstrating the compound's utility in creating covalent therapeutics with enhanced pharmacological profiles.

In addition to its applications in covalent inhibitor design, (1R)-1-isocyanatopropylbenzene has been investigated for its role in the synthesis of chiral auxiliaries and ligands for asymmetric catalysis. A recent publication in Organic Letters (2024) detailed its use in the preparation of enantiomerically pure β-amino alcohols, which are valuable building blocks for the synthesis of chiral drugs. The study reported high yields and excellent enantioselectivities, further establishing the compound's importance in stereoselective synthesis.

Furthermore, advancements in the characterization and handling of (1R)-1-isocyanatopropylbenzene have been reported, addressing previous challenges related to its stability and reactivity. A study in Chemical Communications (2023) introduced a novel stabilization method using Lewis acid additives, which significantly improved the compound's shelf life and handling safety. This development is expected to facilitate its broader adoption in industrial and academic research settings.

In conclusion, (1R)-1-isocyanatopropylbenzene (CAS: 164033-11-8) continues to be a valuable tool in chemical biology and pharmaceutical research, with recent studies highlighting its diverse applications and improved handling protocols. Its role in the development of covalent inhibitors, chiral auxiliaries, and asymmetric catalysis underscores its potential to drive innovation in drug discovery and development. Future research is likely to explore its applications in emerging therapeutic areas, further expanding its impact on the field.

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